Cas no 339022-21-8 (5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine
• CAS No: 339022-21-8
• CID: 4648609
• Update Time: 2025-10-15

5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• [2-(2-CHLOROANILINO)-1,3-THIAZOL-5-YL](4-CHLOROPHENYL)METHANONE
• 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine

Additional information on 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine

Introduction to 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine (CAS No. 339022-21-8)

5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 339022-21-8, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple chloro substituents and a thiazole core makes it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

The molecular structure of 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine consists of a central thiazole ring, which is a heterocyclic compound containing sulfur, nitrogen, and carbon atoms. This core structure is flanked by two aromatic rings: a 4-chlorobenzoyl group and a 2-chlorophenyl group. The chloro substituents at the para and ortho positions of the benzene rings introduce electrophilic centers, enhancing the reactivity of the molecule in various chemical transformations.

In recent years, there has been growing interest in thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The specific arrangement of functional groups in 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine suggests that it may exhibit similar bioactivities, making it an attractive subject for further research.

One of the key aspects of this compound is its potential as a scaffold for drug discovery. The combination of chloro substituents and the thiazole ring provides multiple sites for chemical modification, allowing chemists to tailor the molecule for specific biological targets. For instance, the benzoyl group can be used to modulate solubility and metabolic stability, while the chlorophenyl group may contribute to binding affinity with biological receptors.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry. Thiazole derivatives have been extensively studied for their ability to interact with biological macromolecules such as enzymes and receptors. The structural features of 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine make it a suitable candidate for investigating these interactions. Researchers have been exploring its potential as an inhibitor or modulator in various disease models.

The synthesis of 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine involves multi-step organic reactions that require careful optimization. The introduction of chloro groups into the aromatic rings necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine and biological targets. These studies help predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are crucial for designing more effective drugs with improved pharmacokinetic properties.

The pharmaceutical industry has shown interest in developing novel thiazole-based drugs due to their favorable pharmacological profiles. Clinical trials have been conducted with various thiazole derivatives targeting different therapeutic areas. While specific data on 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine is limited at this time, its structural features suggest potential therapeutic applications that warrant further investigation.

In conclusion, 5-(4-chlorobenzoyl)-N-(2-chlorophenyl)-1,3-thiazol-2-amine (CAS No. 339022-21-8) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for drug discovery efforts aimed at developing new treatments for various diseases. Continued research into this compound will likely yield valuable insights into its biological activities and therapeutic applications.